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Compound of Interest

Compound Name: Cerberic acid B

Cat. No.: B8023214 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cerberic acid B, identified by the CAS number 1309362-77-3, is a naturally occurring

phenylpropionic acid derivative.[1][2] This compound has been isolated from the bark of

Cerbera manghas, a plant species belonging to the Apocynaceae family, which is known for its

diverse phytochemical constituents and traditional medicinal uses.[1][3][4] While research on

Cerbera manghas has revealed a range of biological activities, including anti-inflammatory,

antimicrobial, and cytotoxic effects, specific in-depth studies on Cerberic acid B are limited.[3]

[4][5][6][7][8] This guide provides a comprehensive summary of the currently available technical

information on Cerberic acid B.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of Cerberic acid B are summarized

below. This data is essential for its handling, formulation, and analysis in a research setting.
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Property Value Reference

CAS Number 1309362-77-3

Molecular Formula C₁₀H₁₀O₅

Molecular Weight 210.18 g/mol

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Biological Activity and Therapeutic Potential
While specific quantitative data on the biological activity of Cerberic acid B is not extensively

documented in publicly available literature, the plant from which it is derived, Cerbera

manghas, has been the subject of various pharmacological studies. The extracts of Cerbera

manghas have demonstrated several promising biological activities, suggesting potential

therapeutic avenues for its constituent compounds, including Cerberic acid B.

Cytotoxic Activity of Related Compounds
A study on the phenylpropionic acid derivatives from the bark of Cerbera manghas reported the

isolation of both Cerberic acid A and Cerberic acid B.[1] While this study established the

structure of Cerberic acid B, it only provided quantitative data for the cytotoxic activity of

Cerberic acid A. The IC₅₀ values for Cerberic acid A against several human cancer cell lines

were reported as follows:

Cell Line IC₅₀ (µg/mL)

HepG2 (Hepatocellular carcinoma) 44.7

MCF-7 (Breast adenocarcinoma) 52.3

HeLa (Cervical cancer) 48.7

It is important to note that these values pertain to Cerberic acid A, and similar quantitative data

for Cerberic acid B is not available in the cited literature.
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Potential Anti-inflammatory and Antimicrobial Properties
Extracts from Cerbera manghas have been reported to possess anti-inflammatory and

antibacterial properties.[3][4][6][7] For instance, a methanol extract of Cerbera manghas has

been shown to exert anti-inflammatory effects by targeting the c-Jun N-terminal kinase (JNK) in

the AP-1 signaling pathway.[9] Furthermore, various extracts of the plant have shown activity

against both Gram-positive and Gram-negative bacteria.[3] However, the specific contribution

of Cerberic acid B to these observed activities has not been elucidated, and no Minimum

Inhibitory Concentration (MIC) or other quantitative antimicrobial data for the pure compound

has been published.

Signaling Pathways
Currently, there is no specific information available in the scientific literature detailing the

signaling pathways directly modulated by Cerberic acid B. The reference to the JNK and AP-1

pathways is associated with a crude methanol extract of Cerbera manghas and not the isolated

Cerberic acid B.[9]

Due to the lack of data on specific signaling pathways affected by Cerberic acid B, a

corresponding diagram cannot be generated at this time.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological evaluation of

Cerberic acid B are not extensively described in the available literature. The primary source

mentioning its isolation provides a general description of the spectroscopic methods used for

structure elucidation (IR, ESI-FT-ICR-MS, 1D and 2D NMR) but does not offer a step-by-step

protocol for its extraction and purification or for the bioassays performed on its sister

compound, Cerberic acid A.[1]

As a result of the limited information, a diagrammatic representation of an experimental

workflow for Cerberic acid B cannot be provided.

Future Research Directions
The existing data on Cerberic acid B is sparse, presenting a clear opportunity for further

research. Key areas for future investigation include:
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Isolation and Purification: Development and publication of a detailed, reproducible protocol

for the isolation and purification of Cerberic acid B in sufficient quantities for comprehensive

biological testing.

Quantitative Biological Evaluation: Systematic screening of Cerberic acid B for its anti-

inflammatory, antimicrobial, and cytotoxic activities, including the determination of IC₅₀ and

MIC values against a range of relevant cell lines and microbial strains.

Mechanism of Action Studies: Investigation into the specific molecular targets and signaling

pathways modulated by Cerberic acid B to understand its mechanism of action.

In Vivo Studies: Following promising in vitro results, conducting animal studies to evaluate

the efficacy and safety of Cerberic acid B in relevant disease models.

Conclusion
Cerberic acid B is a natural product with a defined chemical structure that has been isolated

from Cerbera manghas. While the general biological activities of its source plant suggest

potential pharmacological relevance, there is a significant lack of specific data for Cerberic
acid B itself. This technical guide summarizes the current state of knowledge and highlights the

critical need for further research to unlock the potential of this compound for researchers,

scientists, and drug development professionals. The absence of quantitative biological data,

detailed experimental protocols, and information on its mechanism of action currently limits its

practical application in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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